Cas no 1807087-64-4 (4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride
• CAS No: 1807087-64-4
• MF: C₇H₅Cl₂F₂NO₃S
• MW: 292.087305784225
• CID: 4867766
• Update Time: 2025-05-19

4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO3S/c1-15-7-4(6(10)11)5(8)3(2-12-7)16(9,13)14/h2,6H,1H3
• InChI Key： HPPOGZRZYXBADZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=1C(F)F)OC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.4
• Topological Polar Surface Area: 64.599

Additional information on 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride

Comprehensive Overview of 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride (CAS No. 1807087-64-4)

The compound 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride (CAS No. 1807087-64-4) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a sulfonyl chloride moiety, makes it a valuable building block for synthesizing advanced molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active ingredients.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the difluoromethyl group in 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride contributes to its lipophilicity, a critical factor in drug design. This aligns with the growing trend of fluorine-containing pharmaceuticals, which account for over 20% of FDA-approved drugs in the last decade. The compound's sulfonyl chloride functionality further enables versatile derivatization, making it a hotspot for medicinal chemistry applications.

From an industrial perspective, 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride is often discussed in the context of green chemistry and sustainable synthesis. With environmental regulations becoming stricter, researchers are exploring eco-friendly methods to produce such intermediates. Questions like "How to optimize the synthesis of sulfonyl chloride derivatives?" or "What are the alternatives to traditional halogenation methods?" frequently appear in scientific forums, reflecting the compound's relevance to modern chemical challenges.

The compound's CAS No. 1807087-64-4 serves as a unique identifier in global chemical databases, ensuring precise tracking in supply chains. Its structural features, including the methoxy and chloro substituents, offer steric and electronic tuning possibilities, a topic widely explored in computational chemistry studies. Recent publications have highlighted its role in catalysis and material science, expanding its utility beyond traditional domains.

In summary, 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride represents a convergence of multiple scientific frontiers. Its applications in drug discovery, agrochemical innovation, and green synthesis position it as a compound of enduring interest. As research continues to uncover new methodologies and applications, this molecule is poised to remain at the forefront of specialty chemicals development.